Cas no 1289677-19-5 (3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine)

• Product Name: 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine
• CAS No: 1289677-19-5
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 5042009
• Update Time: 2025-06-08

3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(5-thiazolylmethoxy)methyl]-
• 3-{[(1,3-Thiazol-5-yl)methoxy]methyl}piperidine
• 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine

• Inchi： 1S/C10H16N2OS/c1-2-9(4-11-3-1)6-13-7-10-5-12-8-14-10/h5,8-9,11H,1-4,6-7H2
• InChI Key： YZYWHQCODWJKGH-UHFFFAOYSA-N
• SMILES： N1CCCC(COCC2SC=NC=2)C1

Additional information on 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine

Introduction to 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine (CAS No. 1289677-19-5)

3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine, identified by its Chemical Abstracts Service number CAS No. 1289677-19-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a 1,3-thiazole moiety and a methoxy substituent in its structure contributes to its unique chemical properties and pharmacological relevance.

The structural framework of 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine incorporates a piperidine ring, which is a common pharmacophore in many bioactive molecules. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable in the design of therapeutic agents. The incorporation of a 1,3-thiazole unit enhances the compound's complexity and potential for selective binding to biological targets, which is crucial for developing drugs with high specificity and low toxicity.

The methoxy group in the molecule serves as a key functional moiety that can influence both the solubility and metabolic stability of the compound. Methoxy-substituted piperidine derivatives have been extensively studied for their role in modulating central nervous system (CNS) activity, cardiovascular function, and anti-inflammatory effects. The combination of these structural elements makes 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine and its biological targets. These studies have highlighted the importance of the 1,3-thiazole ring in stabilizing protein-ligand interactions, which is essential for designing drugs with improved binding affinity. Additionally, the methoxy group has been shown to play a critical role in modulating the pharmacokinetic properties of the compound, influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

In vitro studies have demonstrated that 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine exhibits potential activity against various biological targets relevant to neurological disorders. The compound's ability to interact with neurotransmitter receptors and ion channels has been particularly intriguing. For instance, research suggests that it may have neuroprotective effects by modulating glutamate receptor activity, which is implicated in conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its interaction with sigma receptors has been explored as a potential therapeutic strategy for treating CNS disorders.

The synthesis of 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

Evaluation of the pharmacological properties of 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine has revealed promising results in preclinical models. These studies have focused on assessing its efficacy and safety profiles across various disease models. The compound has shown encouraging results in reducing inflammation and oxidative stress, which are key pathological mechanisms underlying many chronic diseases. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological conditions.

The future direction of research on 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine includes further exploration of its mechanism of action and identification of potential drug candidates derived from its structure. Structural modifications aimed at enhancing its bioavailability and target specificity are being actively pursued. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-{[(1,3-thiazol-5-yl)methoxy]methyl}piperidine (CAS No. 1289677-19-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The integration of computational modeling with experimental studies has provided valuable insights into its pharmacological properties. As research continues to uncover new therapeutic applications for this compound, it holds great potential for contributing to the development of novel treatments for various diseases.